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Cat. No.: B7728552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a generalized protocol for the

extractive distillation of aromatic hydrocarbons from non-aromatic compounds using sulfolane
as the solvent. This process is widely employed in the petrochemical industry to produce high-

purity benzene, toluene, and xylenes (BTX).

Introduction
Extractive distillation is a powerful technique used to separate components with close boiling

points or those that form azeotropes. In the case of aromatics and aliphatics, their volatilities

are too similar for efficient separation by conventional distillation. The introduction of a selective

solvent, such as sulfolane (tetrahydrothiophene 1,1-dioxide), alters the relative volatilities of

the components, facilitating their separation.[1][2]

Sulfolane is a highly polar, aprotic solvent with a high boiling point (285°C) and excellent

thermal stability.[3][4] Its high selectivity for aromatic compounds makes it an ideal solvent for

this application, allowing for high recovery rates and product purities.[3][5][6] The UOP

Sulfolane process, developed in the early 1960s, is a well-established industrial method for

aromatics extraction.[1][7][8]
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The sulfolane process for aromatics extraction typically involves two main stages: extractive

distillation and solvent recovery.[1]

Extractive Distillation: The hydrocarbon feed, containing a mixture of aromatics and non-

aromatics, is introduced into an extractive distillation column (EDC). Lean sulfolane is fed to

the upper section of the column. As the hydrocarbon vapor rises, it comes into contact with

the descending solvent. The sulfolane selectively absorbs the aromatic components,

carrying them to the bottom of the column as "rich solvent." The non-aromatic components,

having a higher relative volatility in the presence of sulfolane, continue up the column and

are withdrawn as the "raffinate."

Solvent Recovery: The rich solvent from the bottom of the EDC is sent to a solvent recovery

column (SRC). Here, the absorbed aromatics are separated from the sulfolane. Due to the

significant difference in boiling points between the aromatics and sulfolane, this separation

is readily achieved. The recovered aromatics are taken as the overhead product (extract),

while the now "lean" sulfolane is cooled and recycled back to the EDC.

A simplified workflow of the process is illustrated below.
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Figure 1. Simplified workflow of the sulfolane extractive distillation process.
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Data Presentation
The following tables summarize typical quantitative data associated with the sulfolane
extractive distillation process. These values can vary depending on the specific feedstock

composition and plant design.

Table 1: Typical Feedstock and Product Specifications

Component/Param
eter

Feedstock
(Reformate)

Raffinate Extract

Aromatics Content

(wt%)
40 - 65 < 1 > 99.9

Benzene Purity (wt%) - - > 99.9

Toluene Purity (wt%) - - > 99.8

Xylenes Recovery

(wt%)
- - > 98

Sulfolane in Raffinate

(ppm)
- < 5 -

Table 2: Typical Operating Conditions

Parameter
Extractive Distillation
Column (EDC)

Solvent Recovery Column
(SRC)

Operating Pressure Atmospheric to slight vacuum
Vacuum (100 - 400 mm Hg

abs)[9]

Top Temperature ~120 °C[9] Dependent on vacuum

Bottom Temperature
Dependent on feed and

solvent

< 182 °C (to prevent thermal

decomposition of sulfolane)

[10]

Solvent-to-Feed Ratio (w/w) 2:1 to 4:1 -
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Table 3: Performance Metrics

Parameter Typical Value

Benzene Recovery > 99.9 wt%[7]

Toluene Recovery ~99.8 wt%[7]

Energy Consumption 275 - 300 kcal/kg of extract[1]

Experimental Protocol
This protocol outlines a generalized procedure for a laboratory or pilot-scale extractive

distillation of aromatics using sulfolane.

4.1. Materials and Equipment

Feed Mixture: A prepared mixture of aromatic (e.g., benzene, toluene) and non-aromatic

(e.g., heptane, cyclohexane) hydrocarbons.

Solvent: High-purity sulfolane.

Equipment:

Jacketed glass reactor or stainless-steel vessel to serve as the reboiler for both columns.

Two packed distillation columns (one for extractive distillation, one for solvent recovery).

Condensers for both columns.

Reflux heads and distillate receivers.

Peristaltic or gear pumps for controlled liquid feed.

Heating mantles or circulating oil baths for reboilers.

Temperature and pressure sensors.

Vacuum pump for the solvent recovery column.
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Analytical equipment for composition analysis (e.g., Gas Chromatograph).

4.2. Pre-run Preparations

System Assembly: Assemble the extractive distillation and solvent recovery columns as per

the process diagram. Ensure all connections are secure and leak-proof.

Solvent Charging: Charge the reboiler of the extractive distillation column with a pre-

determined amount of sulfolane.

Feed Preparation: Prepare the hydrocarbon feed mixture with a known composition of

aromatics and non-aromatics.

4.3. Experimental Procedure

Step 1: Start-up of the Extractive Distillation Column (EDC)

Begin heating the sulfolane in the EDC reboiler to establish a stable boil-up.

Once the column reaches a steady temperature profile under total reflux, start the feed pump

to introduce the hydrocarbon mixture at a controlled rate to a mid-point in the column.

Simultaneously, start the lean solvent feed (initially pure sulfolane) to the top of the column.

Adjust the solvent-to-feed ratio as required.

Establish a reflux ratio for the overhead non-aromatic product (raffinate).

Allow the column to reach a steady state, monitoring temperatures and pressures at various

points.

Step 2: Collection and Analysis of Products from EDC

Collect the overhead raffinate product.

Continuously withdraw the rich solvent (sulfolane + aromatics) from the bottom of the EDC.

Take samples of the raffinate and rich solvent for compositional analysis using gas

chromatography to determine the separation efficiency.
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Step 3: Start-up of the Solvent Recovery Column (SRC)

Feed the rich solvent from the EDC to a mid-point of the SRC.

Apply vacuum to the SRC and begin heating the reboiler.

The lower boiling point aromatics will vaporize, rise through the column, and be condensed

and collected as the extract product.

The high-boiling lean sulfolane will collect at the bottom of the SRC.

Step 4: Solvent Recycling and System Shutdown

The lean sulfolane from the bottom of the SRC can be cooled and recycled back to the

EDC. In a laboratory setup, this can be done batch-wise or with a continuous loop.

Once the experiment is complete, safely shut down the system by turning off the heaters and

feed pumps. Allow the system to cool before disassembly.

4.4. Safety Precautions

Work in a well-ventilated area or fume hood.

Use appropriate personal protective equipment (gloves, safety glasses).

Sulfolane can be irritating; avoid skin and eye contact.

Hydrocarbon feeds are flammable; ensure there are no ignition sources.

Be cautious when operating under vacuum.

Ancillary Processes
Raffinate Water Wash: The raffinate stream may contain trace amounts of dissolved

sulfolane. It is typically washed with water to recover the solvent, which is then separated

from the water and recycled.[9]
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Solvent Regeneration: Over time, the sulfolane can degrade slightly due to thermal stress or

impurities in the feed.[11] A small slipstream of the lean solvent is often sent to a solvent

regenerator, which is typically a vacuum distillation unit, to remove any heavy degradation

products.[11]

Conclusion
The extractive distillation of aromatics using sulfolane is a highly efficient and commercially

proven technology. The key to the process is the high selectivity of sulfolane for aromatic

hydrocarbons, which allows for the production of high-purity products with excellent recovery

rates. The provided protocol offers a foundational methodology for researchers to explore and

optimize this separation process on a laboratory or pilot scale. Careful control of operating

parameters such as temperature, pressure, and solvent-to-feed ratio is crucial for achieving

desired separation performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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